Cas no 2500-03-0 (2,5-Dichloro-4-methoxybenzoic Acid)

• Product Name: 2,5-Dichloro-4-methoxybenzoic Acid
• CAS No: 2500-03-0
• Molecular Formula: C₈H₆O₃Cl₂
• Molecular Weight: 221.03744
• CID: 1420237
• PubChem ID: 14598854

2,5-Dichloro-4-methoxybenzoic Acid Properties

Names and Identifiers

• Benzoic acid, 2,5-dichloro-4-methoxy-
• 2,5-DICHLORO-4-METHOXYBENZOIC ACID
• DTXSID50562087
• Z1416168819
• 3,6-dichloroanisic acid
• A929694
• DS-18743
• 2,5-dichloro-4-methoxybenzoicacid
• 2500-03-0
• O10610
• MFCD00214270
• SCHEMBL2730020
• EN300-141025
• AKOS019066621
• CS-0450054

• MDL： MFCD00214270
• InChIKey： VIMHPDKXVNPSTD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6Cl2O3/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12)
• SMILES： COC1=C(C=C(C(=C1)Cl)C(=O)O)Cl

Computed Properties

• Exact Mass: 219.96948
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 219.9693994g/mol
• Heavy Atom Count: 13
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives